Cas no 897614-78-7 (N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(trifluoromethyl)benzamide)

• Product Name: N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(trifluoromethyl)benzamide
• CAS No: 897614-78-7
• MF: C₁₇H₁₄F₃N₅O₂
• MW: 377.320573329926
• CID: 6456636
• Update Time: 2025-05-20

N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(trifluoromethyl)benzamide
• N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-4-(trifluoromethyl)benzamide

• Inchi： 1S/C17H14F3N5O2/c1-27-14-8-6-13(7-9-14)25-15(22-23-24-25)10-21-16(26)11-2-4-12(5-3-11)17(18,19)20/h2-9H,10H2,1H3,(H,21,26)
• InChI Key： SWZVEODNUXCOQY-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(OC)C=C2)N=NN=1)(=O)C1=CC=C(C(F)(F)F)C=C1

Additional information on N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(trifluoromethyl)benzamide

N-{1-(4-Methoxyphenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}-4-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 897614-78-7, known as N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(trifluoromethyl)benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrazole ring with a methoxyphenyl group and a trifluoromethylbenzamide moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery and development. The tetrazole ring is known for its stability and ability to act as a bioisostere in medicinal chemistry. In this compound, the tetrazole ring is further substituted with a methoxyphenyl group, which enhances its solubility and bioavailability. The presence of the trifluoromethyl group in the benzamide moiety adds electron-withdrawing effects, which can influence the compound's reactivity and selectivity in various chemical reactions.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored the use of similar tetrazole-containing compounds in the synthesis of high-performance polymers and coatings. The trifluoromethyl group contributes to the thermal stability and chemical resistance of these materials, making them suitable for use in harsh environments.

In addition to its material science applications, this compound has shown potential in catalysis. The tetrazole ring can act as a ligand in transition metal complexes, facilitating various catalytic reactions. Recent studies have demonstrated that such complexes can be used in asymmetric catalysis, offering new avenues for the synthesis of chiral molecules.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the tetrazole ring through cyclization reactions and subsequent functionalization with the methoxyphenyl and trifluoromethyl groups. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process.

From an environmental perspective, this compound exhibits low toxicity and biodegradability under controlled conditions. Its stability makes it suitable for use in industrial applications where durability is essential. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, N-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(trifluoromethyl)benzamide (CAS No. 897614-78-7) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development, catalysis, and advanced materials synthesis.